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Introduction to Arlacel A (Arlacel 165)

Arlacel A, commercially known as Arlacel 165, is a versatile and widely used non-ionic oil-in-
water (O/W) emulsifier in the pharmaceutical and cosmetic industries.[1][2][3][4] It is a
synergistic blend of glyceryl stearate and polyethylene glycol (PEG)-100 stearate.[1] This
composition allows Arlacel 165 to effectively stabilize emulsions, ensuring a homogenous
distribution of the active pharmaceutical ingredient (API) within a topical formulation. Its primary
function is to create stable creams and lotions by preventing the separation of oil and water
phases. Arlacel 165 is known for its acid stability, tolerance to salts, and its ability to form
elegant, smooth emulsions with a pleasant skin feel. It is typically used in concentrations
ranging from 1% to 15%.

Data Presentation: Formulation Examples

The following tables provide examples of topical formulations utilizing Arlacel 165. These serve
as a starting point for developing novel drug delivery systems.

Table 1: Basic O/W Cream Formulation with Arlacel 165
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Concentration (%

Phase Ingredient Function
w/w)
Oil Phase Mineral Oll Emollient, Oil Phase 10.0 - 20.0
Cetyl Alcohol Thickener, Stabilizer 20-5.0
Stearic Acid Thickener, Emulsifier 1.0-3.0
Arlacel 165 Primary Emulsifier 2.0-5.0
N Solvent, Continuous
Aqueous Phase Purified Water g.s. to 100
Phase

Glycerin Humectant 3.0-7.0
Preservative (e.g., o ]

Antimicrobial 0.5-1.0
Phenoxyethanol)

_ Active Pharmaceutical _ _

Active Phase Therapeutic Agent As required

Ingredient (API)

Table 2: Example Formulation of a Topical Skin Care Cream
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Concentration (%

Phase Ingredient INCI Name
w/w)
Glyceryl Stearate
A Arlacel 165 (and) PEG-100 3.00
Stearate
. Argania Spinosa
Argan Oill ) 1.00
Kernel Oil
Vitamin E Tocopheryl Acetate 1.00
B Zemea Propanediol 5.00
Glycerin Glycerin 3.00
C Water Aqua g.s. to 100
D Active Ingredient - As required
E Preservative - As required
F Fragrance Parfum As required

Experimental Protocols

Protocol 1: Preparation of a Model O/W Cream with
Arlacel 165

This protocol details the steps for preparing a stable and homogenous oil-in-water cream using
Arlacel 165 as the primary emulsifier.

Materials:

Arlacel 165 (Glyceryl Stearate and PEG-100 Stearate)

Oil phase components (e.g., Mineral Oil, Cetyl Alcohol, Stearic Acid)

Aqueous phase components (e.g., Purified Water, Glycerin)

Active Pharmaceutical Ingredient (API)
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e Preservative (e.g., Phenoxyethanol)

e Two heat-resistant beakers

o Water bath or heating mantle with magnetic stirrer
e Homogenizer (e.g., high-shear mixer)

e Weighing balance

e Spatulas

Procedure:

o Phase Preparation:

o Oil Phase: Accurately weigh and combine all oil-soluble ingredients, including Arlacel 165,
in a heat-resistant beaker.

o Agueous Phase: In a separate beaker, accurately weigh and combine all water-soluble
ingredients.

e Heating:

o Heat both the oil phase and the aqueous phase separately to 70-75°C using a water bath
or heating mantle. Stir both phases gently until all components are completely melted and
dissolved.

o Emulsification:
o Slowly add the heated aqueous phase to the heated oil phase while stirring continuously.

o Immediately homogenize the mixture using a high-shear mixer for 5-10 minutes. The
speed and time of homogenization may need to be optimized depending on the batch size
and desired droplet size.

e Cooling:
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o Allow the emulsion to cool down gradually while stirring gently with a paddle stirrer.

o Addition of Active and Preservative:

o When the temperature of the emulsion reaches approximately 40°C, add the active
pharmaceutical ingredient and the preservative.

o Continue stirring until the cream is uniform and has cooled to room temperature.
» Final Product:

o The resulting product should be a smooth, homogenous cream.

Protocol 2: Characterization of the Arlacel 165-based
Cream

This protocol outlines key characterization tests to evaluate the physical properties and stability
of the prepared topical cream.

1. Macroscopic Evaluation:

e Procedure: Visually inspect the cream for its appearance, color, homogeneity, and phase
separation.

o Acceptance Criteria: A smooth, uniform cream with no visible signs of phase separation or
grittiness.

2. pH Measurement:

e Procedure: Disperse 1 gram of the cream in 10 mL of deionized water and measure the pH
using a calibrated pH meter.

o Acceptance Criteria: The pH should be within the acceptable range for topical application
(typically 4.5-6.5).

3. Viscosity Measurement:
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e Procedure: Measure the viscosity of the cream using a viscometer (e.g., Brookfield
viscometer) with an appropriate spindle at a controlled temperature (e.g., 25°C). Take
readings at different rotational speeds to assess the rheological behavior.

o Data Presentation: Report the viscosity in centipoise (cP) or Pascal-seconds (Pa-s) at
specified spindle speeds.

4. Droplet Size Analysis:

e Procedure: Determine the globule size distribution of the emulsion using a laser diffraction
particle size analyzer or by microscopic observation after appropriate dilution.

» Data Presentation: Report the mean droplet size and the polydispersity index (PDI).
5. Stability Studies:
e Procedure:

o Accelerated Stability: Store the cream samples at elevated temperatures (e.g., 40°C + 2°C
/ 75% RH £ 5% RH) for a period of 3-6 months.

o Freeze-Thaw Cycling: Subject the samples to alternating cycles of freezing (e.g., -10°C for
24 hours) and thawing at room temperature for at least three cycles.

o Evaluate the samples for any changes in physical appearance, pH, viscosity, and droplet
size at specified time points.

o Acceptance Criteria: The formulation should remain physically and chemically stable
throughout the study period.

Mandatory Visualizations
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Caption: Experimental workflow for the preparation and characterization of a topical cream
using Arlacel A.
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Caption: Logical relationship of components and processes in Arlacel A-based topical drug
delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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